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Abstract
This application note details a robust and sensitive method for the quantitative determination of

Flumethrin residues in bovine milk using Gas Chromatography-Mass Spectrometry (GC-MS).

The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) extraction and cleanup procedure, followed by analysis with a GC-MS system. This

method is suitable for routine monitoring of Flumethrin in milk to ensure food safety and

compliance with regulatory limits.

Introduction
Flumethrin is a synthetic pyrethroid insecticide and acaricide used to control ectoparasites on

livestock.[1] The potential for residues of this compound to be present in milk is a significant

concern for consumer health.[2] Consequently, regulatory bodies worldwide have established

Maximum Residue Limits (MRLs) for Flumethrin in milk and dairy products. This necessitates

the availability of reliable and sensitive analytical methods for its detection and quantification.

Gas chromatography coupled with mass spectrometry (GC-MS) offers excellent selectivity and

sensitivity for the analysis of pesticide residues in complex food matrices like milk.[3][4]

Materials and Reagents
Solvents: Acetonitrile (ACN), n-hexane, and acetone (pesticide residue grade)
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Reagents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), primary

secondary amine (PSA) sorbent, C18 sorbent

Standards: Flumethrin analytical standard (≥98% purity)

Equipment:

High-speed centrifuge

Vortex mixer

Nitrogen evaporator

Analytical balance

Volumetric flasks, pipettes, and other standard laboratory glassware

GC-MS system

Experimental Protocols
Sample Preparation (Modified QuEChERS Method)

Extraction:

Weigh 10 g of a homogenized milk sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Immediately vortex for 1 minute to prevent the formation of salt agglomerates.

Centrifuge at 5000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b136387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg of

anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18 sorbent.

Vortex for 30 seconds.

Centrifuge at 5000 rpm for 5 minutes.

Final Extract Preparation:

Transfer 1 mL of the cleaned extract to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

Sample Preparation Workflow for Flumethrin in Milk

Extraction d-SPE Cleanup Final Preparation

10g Milk Sample Add 10mL Acetonitrile Vortex (1 min) Add MgSO4 and NaCl Vortex (1 min) Centrifuge (5000 rpm, 5 min) Transfer SupernatantAcetonitrile Layer Add MgSO4, PSA, C18 Vortex (30 sec) Centrifuge (5000 rpm, 5 min) Transfer Cleaned ExtractCleaned Extract Evaporate to Dryness Reconstitute in n-Hexane GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow of the modified QuEChERS method for milk sample preparation.

GC-MS Instrumentation and Conditions
The following instrumental parameters can be used as a starting point and should be optimized

for the specific instrument.
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Parameter Condition

Gas Chromatograph Agilent 7890A GC or equivalent

Mass Spectrometer
Agilent 7000 Series Triple Quadrupole GC/MS

or equivalent

Column
HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or equivalent[5]

Carrier Gas Helium at a constant flow of 1.2 mL/min

Injector Splitless mode, 280°C

Injection Volume 1 µL

Oven Program
Initial 180°C (hold 1 min), ramp at 10°C/min to

300°C (hold 15 min)

Transfer Line Temp. 280°C

Ion Source Temp. 230°C (EI)

Acquisition Mode
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

Monitored Ions (SIM)
To be determined based on the mass spectrum

of the Flumethrin standard.

MRM Transitions
Parent ion: 239; Daughter ions: 203, 168, 159

(Collision Energy: 15eV)

Data Presentation
The performance of the method should be validated according to established guidelines. Key

validation parameters are summarized below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/CN102798682A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value

Linearity (r²) > 0.99

Limit of Detection (LOD) 0.001 - 0.005 mg/kg

Limit of Quantification (LOQ) 0.004 - 0.01 mg/kg

Recovery 78 - 91%

Precision (RSD%) < 20%

Method Validation
The analytical method should be validated to ensure its reliability for the intended application.

The validation should assess the following parameters:

Specificity: The ability of the method to differentiate and quantify the analyte in the presence

of other components in the milk matrix. This is confirmed by analyzing blank milk samples to

check for interferences at the retention time of Flumethrin.

Linearity: A calibration curve should be prepared using matrix-matched standards at a

minimum of five concentration levels. The coefficient of determination (r²) should be greater

than 0.99.

Accuracy (Recovery): The recovery of the method should be determined by analyzing blank

milk samples spiked with known concentrations of Flumethrin at different levels (e.g., low,

medium, and high).

Precision (Repeatability and Reproducibility): The precision of the method is evaluated by

the relative standard deviation (RSD) of replicate analyses of spiked samples.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest

concentration of the analyte that can be reliably detected, and the LOQ is the lowest

concentration that can be quantitatively determined with acceptable precision and accuracy.
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Logical Flow of Flumethrin Analysis

Sample Receipt and Homogenization

Sample Extraction (QuEChERS)

Extract Cleanup (d-SPE)

Solvent Evaporation and Reconstitution

GC-MS Analysis

Data Acquisition (SIM/MRM)

Data Processing and Quantification

Reporting
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Caption: Overall logical workflow for the analysis of Flumethrin in milk.
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Conclusion
The described GC-MS method, incorporating a modified QuEChERS sample preparation

protocol, provides a sensitive, accurate, and reliable means for the determination of

Flumethrin residues in milk. The method is suitable for high-throughput screening and

quantitative analysis in a routine laboratory setting, aiding in the enforcement of food safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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